2-(Methoxymethylidene)-3,4-dihydronaphthalen-1(2H)-one

• CAS No.: 40685-41-4
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: 2-(methoxymethylidene)-3,4-dihydronaphthalen-1-one
• InChI: InChI=1S/C12H12O2/c1-14-8-10-7-6-9-4-2-3-5-11(9)12(10)13/h2-5,8H,6-7H2,1H3
• InChI Key: ARTJMIFJJBCYIO-UHFFFAOYSA-N
• Canonical SMILES: COC=C1CCC2=CC=CC=C2C1=O

Description

2-(Methoxymethylidene)-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
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The 2-formyl-1-tetralone derivative of formula (3) is converted to the corresponding 2-enol ether of formula (4) by reacting a compound of formula (3) with an alcohol, preferably methanol, in the presence of a catalytic amount of a strong acid, preferably concentrated sulfuric acid. The reaction is preferably carried out at a temperature of about the reflux temperature of the alcohol, for about 5 minutes to 2 hours, preferably about 15 minutes. The product of formula (4), a 2-methoxymethylene-1-tetralone derivative, is isolated by conventional means, preferably by precipitation and filtration, and is reacted in the next step without any further purification.